Cas no 1208519-24-7 (N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 1208519-24-7
• MF: C₁₇H₁₉N₃O₃S₂
• MW: 377.481061220169
• CID: 5844178
• PubChem ID: 45573175
• Update Time: 2025-11-01

N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-(methylsulfanyl)pyridine-3-carboxamide
• VU0522819-1
• F5833-3269
• N-(1-(methylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-2-(methylthio)nicotinamide
• 2-methylsulfanyl-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)pyridine-3-carboxamide
• AKOS024521241
• 1208519-24-7

• Inchi： 1S/C17H19N3O3S2/c1-24-17-14(6-3-9-18-17)16(21)19-13-8-7-12-5-4-10-20(15(12)11-13)25(2,22)23/h3,6-9,11H,4-5,10H2,1-2H3,(H,19,21)
• InChI Key： QCQKUFKKBVIIIE-UHFFFAOYSA-N
• SMILES： S(C)(N1C2C=C(C=CC=2CCC1)NC(C1=CC=CN=C1SC)=O)(=O)=O

Computed Properties

• Exact Mass: 377.08678382g/mol
• Monoisotopic Mass: 377.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-(methylsulfanyl)pyridine-3-carboxamide

N-(1-Methanesulfonyl-1,2,3,4-Tetrahydroquinolin-7-Yl)-2-(Methylsulfanyl)Pyridine-3-Carboxamide: A Comprehensive Overview

The compound with CAS No 1208519-24-7, known as N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-(methylsulfanyl)pyridine-3-carboxamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery and development, particularly in the context of targeted therapies and bioactive molecules.

N-(1-Methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-(methylsulfanyl)pyridine-3-carboxamide is characterized by a tetrahydroquinoline ring system fused with a pyridine moiety. The methanesulfonyl group attached to the quinoline ring introduces a sulfonamide functionality, which is known for its stability and bioavailability. The methylsulfanyl group on the pyridine ring further enhances the compound's chemical reactivity and selectivity. These structural features make it a valuable candidate for medicinal chemistry and biological assays.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving Suzuki coupling, Stille coupling, and HWE reaction. These methods have improved the overall yield and purity of the compound, making it more accessible for large-scale production and research purposes. The use of green chemistry principles in these syntheses has also minimized environmental impact, aligning with current trends in sustainable chemical manufacturing.

In terms of biological activity, N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-(methylsulfanyl)pyridine-3-carboxamide has shown potent inhibitory effects against various enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, studies published in 2023 have demonstrated its ability to inhibit protein kinase activity, which is a key target in anti-cancer drug development. Additionally, its interaction with GABA receptors suggests potential applications in treating neurological conditions such as epilepsy and anxiety.

The compound's pharmacokinetic properties have also been extensively studied. Research indicates that it exhibits favorable absorption profiles and low toxicity levels in preclinical models. These attributes make it a strong candidate for further clinical trials. Furthermore, its ability to penetrate the blood-brain barrier has been highlighted as a significant advantage for treating central nervous system disorders.

From an industrial perspective, the synthesis of N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)-2-(methylsulfanyl)pyridine-3-carboxamide involves the use of advanced catalysts and reaction conditions to ensure optimal product quality. The integration of continuous flow chemistry has further streamlined the production process, reducing costs and improving scalability.

In conclusion, CAS No 1208519-24-7 represents a cutting-edge molecule with vast potential in the pharmaceutical industry. Its unique structure, combined with recent advancements in synthesis and biological research, positions it as a key player in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.